Cas no 90484-53-0 (Methyl 3-bromo-4-formylbenzoate)

Methyl 3-bromo-4-formylbenzoate structure
90484-53-0 structure
Product Name:Methyl 3-bromo-4-formylbenzoate
CAS No:90484-53-0
MF:C9H7BrO3
MW:243.054082155228
MDL:MFCD16036864
CID:1038683
PubChem ID:53419620
Update Time:2025-09-27

Methyl 3-bromo-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-4-formylbenzoate
    • RB3327
    • 5064AC
    • AK100357
    • ST24025283
    • Terephthalaldehydic acid, 3-bromo-, methyl ester (7CI)
    • 3-Bromo-4-formyl-benzoic acid methyl ester
    • 5-BROMO-3-FORMYL-4-METHYLPYRIDINE
    • DTXSID10697526
    • DA-01275
    • SCHEMBL205064
    • SY024128
    • EN300-201573
    • AKOS016002777
    • DS-3513
    • 90484-53-0
    • Methyl3-bromo-4-formylbenzoate
    • MFCD16036864
    • Z1269226369
    • MDL： MFCD16036864
    • Inchi： 1S/C9H7BrO3/c1-13-9(12)6-2-3-7(5-11)8(10)4-6/h2-5H,1H3
    • InChI Key： OILDTPUIIUEPFL-UHFFFAOYSA-N
    • SMILES： O=CC1C(Br)=CC(C(OC)=O)=CC=1

Computed Properties

  • Exact Mass: 241.95786g/mol
  • Monoisotopic Mass: 241.95786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.566±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 76.8-77.6 ºC
  • Solubility: Very slightly soluble (0.58 g/l) (25 º C),

Methyl 3-bromo-4-formylbenzoate Security Information

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Methyl 3-bromo-4-formylbenzoate Production Method

Production Method 1

1571-08-0 1571-08-0
90484-53-0 90484-53-0
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  Trifluoromethanesulfonic acid Catalysts: 2-Amino-4-nitrobenzoic acid ,  Silver trifluoroacetate ,  Palladium diacetate Solvents: 1,2-Dichloroethane ;  24 h, 90 °C
Reference
Diverse ortho-C(sp2)-H Functionalization of Benzaldehydes Using Transient Directing Groups
Liu, Xi-Hai; et al, Journal of the American Chemical Society, 2017, 139(2), 888-896

Production Method 2

1571-08-0 1571-08-0
90484-53-0 90484-53-0
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  2-Amino-4-nitrobenzoic acid ,  Trifluoromethanesulfonic acid ,  Silver trifluoroacetate Catalysts: Palladium diacetate Solvents: 1,2-Dichloroethane ;  36 h, 90 °C
Reference
Annulated bacteriochlorins for near-infrared photophysical studies
Fujita, Hikaru; et al, New Journal of Chemistry, 2019, 43(19), 7209-7232

Production Method 3

1001200-40-3 1001200-40-3
90484-53-0 90484-53-0
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Pyridine ;  70 min, 100 °C
1.2 Solvents: Water ;  cooled
Reference
A versatile method for the hydrolysis of gem-dibromomethylarenes bearing carboxylate or boronate group into aldehydes
Augustine, John Kallikat; et al, Tetrahedron, 2007, 64(4), 688-695

Production Method 4

1001200-40-3 1001200-40-3
90484-53-0 90484-53-0
Reaction Conditions
1.1 Reagents: Silver nitrate Solvents: Ethanol ,  Water ;  90 min, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  < pH 1
1.3 Catalysts: Hydrochloric acid Solvents: Acetonitrile ,  Water ;  2 h, 70 °C
Reference
Synthesis, radiolabeling and preliminary in vivo evaluation of multimodal radiotracers for PET imaging and targeted radionuclide therapy of pigmented melanoma
Billaud, Emilie M. F.; et al, European Journal of Medicinal Chemistry, 2015, 92, 818-838

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